Cas no 94513-52-7 (Butanedioic acid, 2-hexyl-3-methyl-)

• Product Name: Butanedioic acid, 2-hexyl-3-methyl-
• CAS No: 94513-52-7
• MF: C₁₁H₂₀O₄
• MW: 216.274104118347
• CID: 1984339
• Update Time: 2024-12-25

Butanedioic acid, 2-hexyl-3-methyl- Chemical and Physical Properties

Names and Identifiers

• Butanedioic acid, 2-hexyl-3-methyl-
• 2-Hexyl-3-methylbutanedioic acid

• Inchi： 1S/C11H20O4/c1-3-4-5-6-7-9(11(14)15)8(2)10(12)13/h8-9H,3-7H2,1-2H3,(H,12,13)(H,14,15)
• InChI Key： JSWOFLXMICYSFJ-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(CCCCCC)C(C)C(O)=O

Experimental Properties

• Density: 1.080±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 321.7±15.0 °C(Predicted)
• pka: 4.26±0.11(Predicted)